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Compound of Interest

Compound Name: M867

Cat. No.: B12384905

Prepared for: Researchers, scientists, and drug development professionals.

Executive Summary

M867 is a novel, potent, and selective small molecule inhibitor of caspase-3, a key executioner
enzyme in the apoptotic pathway. This document provides a comprehensive technical overview
of M867, including its chemical structure, known properties, and biological activity. Detailed
experimental protocols for assays used to characterize its function are provided, along with a
visualization of its role in cellular signaling pathways. This guide is intended to serve as a
foundational resource for researchers investigating the therapeutic potential of M867,
particularly in the context of cancer therapy and conditions where modulation of apoptosis is
desirable.

Core Compound Information
Chemical Structure and Properties

While a detailed synthesis protocol for M867 is not publicly available, its fundamental chemical
information has been identified.

Table 1: Physicochemical Properties of M867
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Property Value Source
Molecular Formula C27H43N706 MedchemExpress
Molecular Weight 561.67 g/mol MedchemExpress
CAS Number 680999-39-7 MedchemExpress
2D Structure Generated from SMILES
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Physical State Solid (presumed) General knowledge

Not explicitly reported. Likely

Solubility soluble in organic solvents like Inferred from experimental use
DMSO.

Melting Point Not reported

Boiling Point Not reported

pKa Not reported

LogP Not reported
Stable under standard

N laboratory conditions
Stability General knowledge

(presumed). Specific stability

data is not available.

Figure 1: 2D Chemical Structure of M867
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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